7-ethynyl-6,7-dihydro-5H-cyclopenta[b]pyridin-7-ol

• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 7-ethynyl-5,6-dihydrocyclopenta[b]pyridin-7-ol
• InChI: InChI=1S/C10H9NO/c1-2-10(12)6-5-8-4-3-7-11-9(8)10/h1,3-4,7,12H,5-6H2
• InChI Key: WIHGPPQWLLEOOJ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1(CCC2=C1N=CC=C2)O

Description

7-ethynyl-6,7-dihydro-5H-cyclopenta[b]pyridin-7-ol is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

This compound was prepared according to a procedure similar to that described in Procedure B. To a solution of 2.5 M n-butyllithium in hexanes (3.91 ml) in THF (3 ml) at −78° C. was added dropwise ethynyl(trimethyl)silane (1.28 ml, 9.01 mmol). The reaction was stirred at −78° C. for 10 min before addition of a solution of 5,6-dihydro-7H-cyclopenta[b]pyridin-7-one (1 g, 7.51 mmol) in THF (7 ml). The reaction mixture was stirred and allowed to warm up to RT for 3 hr. The mixture was then diluted with water and the volatiles removed. The product was extracted with CHCl3:IPA (2:1 ratio, 2×25 ml). The organic phase was washed with water (20 mL) followed by brine (20 mL); dried over (Na2SO4), and the solvent removed in vacuo. Purification by column chromatography (25 g Isolute column, 100% DCM to 5% MeOH in DCM) followed by the second column chromatography (30% EtOAc-heptane) gave the title compound: 1H NMR (500 MHz, CDCl3) δ 2.49 (1H, ddd, J=13.44, 8.24, 6.07 Hz), 2.63-2.76 (2H, m), 2.90-3.02 (1H, m), 3.03-3.13 (1H, m), 3.42 (1H, s), 7.22 (1H, dd, J=7.57, 4.89 Hz), 7.62 (1H, d, J=7.57 Hz), 8.51 (1H, d, J=4.73 Hz); LC-MS: 459.95 (M+H)+.